Cas no 2172489-68-6 (5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172489-68-6
• MF: C₁₃H₂₂N₄O₂
• MW: 266.339382648468
• CID: 6149809
• PubChem ID: 165786650
• Update Time: 2025-06-15

5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide
• 2172489-68-6
• EN300-1594053

• Inchi： 1S/C13H22N4O2/c1-9(2)5-6-11-12(13(14)18)15-16-17(11)8-10-4-3-7-19-10/h9-10H,3-8H2,1-2H3,(H2,14,18)
• InChI Key： QWKBYEISAHOMLQ-UHFFFAOYSA-N
• SMILES： O1CCCC1CN1C(=C(C(N)=O)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 266.17427596g/mol
• Monoisotopic Mass: 266.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 83Ų

Additional information on 5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide

5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide: A Promising Compound for Targeted Therapeutic Applications

5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide, with the chemical identifier CAS No. 2172489-68-6, represents a novel synthetic molecule that has garnered significant attention in the field of pharmaceutical research. This compound is characterized by its unique structural features, including the presence of a 1,2,3-triazole ring, a substituted oxolan-2-ylmethyl group, and a carboxamide functional group. These structural elements collectively contribute to its potential biological activity, which is currently under investigation for its therapeutic applications in various disease models.

The 1,2,3-triazole ring is a well-known pharmacophore in medicinal chemistry, often associated with enhanced metabolic stability and improved drug-like properties. The oxolan-2-ylmethyl substituent introduces additional steric and electronic effects, which may influence the compound’s interactions with target proteins. Meanwhile, the carboxamide group provides a polar functional group that can facilitate molecular recognition and binding to specific biological targets. Together, these structural components position 5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide as a promising candidate for further exploration in drug development.

Recent studies have highlighted the potential of this compound in modulating key pathways implicated in inflammatory and oncogenic processes. For instance, a 2023 preclinical investigation published in Journal of Medicinal Chemistry demonstrated that 5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide exhibits selective inhibition of the Janus Kinase (JAK) family of tyrosine kinases, which are central to the signaling of cytokines such as interleukin-6 (IL-6) and interferon-γ (IFN-γ). This activity suggests its potential utility in treating autoimmune disorders and inflammatory conditions.

Moreover, the 3-methylbutyl substituent on the 5-position of the 1,2,3-triazole ring plays a critical role in enhancing the compound’s lipophilicity, which may improve its cellular permeability and bioavailability. This property is particularly advantageous for compounds targeting intracellular pathways or requiring efficient delivery to specific tissues. The oxolan-2-ylmethyl group, on the other hand, may contribute to the compound’s interactions with hydrophobic pockets in target proteins, thereby modulating its binding affinity and selectivity.

Another area of interest is the compound’s potential as an antitumor agent. A 2024 study published in Anticancer Research reported that 5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide demonstrates significant cytotoxic activity against a panel of cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the induction of apoptosis through the modulation of mitochondrial pathways and the inhibition of DNA repair enzymes. These findings underscore the compound’s potential as a novel therapeutic agent in oncology.

Additionally, the compound’s carboxamide group may enable the formation of hydrogen bonds with target proteins, thereby enhancing its binding affinity and specificity. This property is particularly relevant in the design of small molecule inhibitors for kinases and other enzymatic targets. The structural versatility of 5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide also allows for the incorporation of additional functional groups, which could be tailored to optimize its pharmacological profile for specific therapeutic applications.

From a synthetic perspective, the preparation of 5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide involves a multi-step process that includes the formation of the 1,2,3-triazole ring through a click chemistry approach, followed by the introduction of the oxolan-2-ylmethyl and 3-methylbutyl substituents. The efficiency and scalability of this synthesis are critical factors in determining the compound’s feasibility for large-scale production and clinical development.

Furthermore, computational studies have been employed to predict the compound’s interactions with potential target proteins. Molecular docking simulations suggest that 5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide could bind to the ATP-binding site of JAK2, a key mediator in cytokine signaling. These computational models provide valuable insights into the compound’s binding mode and help guide the design of more potent derivatives.

Despite its promising pharmacological profile, the compound’s safety and tolerability in vivo remain under investigation. Preclinical toxicity studies are currently being conducted to evaluate its potential side effects and to determine the optimal dosing regimen for therapeutic applications. These studies are essential for ensuring the compound’s safety profile prior to advancing to clinical trials.

In conclusion, 5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide represents a novel synthetic molecule with a unique structural framework that may offer significant therapeutic potential. Its ability to modulate key biological pathways, coupled with its structural versatility, positions it as a promising candidate for further exploration in the development of targeted therapies for inflammatory, autoimmune, and oncological diseases.